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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the subcellular localization of BmCyclin

L1 in Bombyx mori (the domestic silkworm). The document details the nuclear localization of

this protein, its interaction with binding partners, and its role in cell cycle regulation. Detailed

experimental protocols and data are presented to facilitate further research and potential

therapeutic development.

Core Findings: BmCyclin L1 is a Nuclear Protein
Studies have demonstrated that BmCyclin L1 is predominantly localized to the nucleus in

Bombyx mori cells.[1] This localization is crucial for its function, as it forms a complex with

BmCDK11A and BmCDK11B, which are also nuclear proteins.[1] The nuclear import of

BmCyclin L1 is mediated by a nuclear localization signal (NLS) identified within its amino acid

sequence.[1] The formation of the BmCyclin L1-BmCDK11A/B complex in the nucleus is

integral to its role in regulating cell cycle progression.[1]
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The following table summarizes the key proteins involved in the BmCyclin L1 pathway and their

established subcellular localizations and functions. While microscopy has confirmed the

nuclear localization of BmCyclin L1, precise quantitative data on the percentage of nuclear

versus cytoplasmic protein is not extensively available in the reviewed literature.

Protein Organism
Subcellular
Localization

Function Reference

BmCyclin L1 Bombyx mori Nucleus

Cell Cycle

Regulation,

Forms a complex

with

BmCDK11A/B

[1]

BmCDK11A Bombyx mori Nucleus

Cell Cycle

Regulation,

Interacts with

BmCyclin L1

[1]

BmCDK11B Bombyx mori Nucleus

Cell Cycle

Regulation,

Interacts with

BmCyclin L1

[1]

Signaling Pathway and Logical Relationships
The interaction between BmCyclin L1 and its CDK partners, and their subsequent impact on

the cell cycle, can be visualized as a direct signaling pathway.
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Nuclear Compartment

BmCyclin L1

BmCyclin L1-BmCDK11A/B
Complex

BmCDK11A/B

Cell Cycle
Regulation

 Regulates

Nucleus

Click to download full resolution via product page

Caption: BmCyclin L1 and BmCDK11A/B co-localize in the nucleus to form a functional

complex that regulates the cell cycle.

Experimental Protocols
Detailed methodologies for key experiments are provided below. These protocols are based on

the methods described in the primary literature and are supplemented with standard laboratory

procedures.

Cell Culture of Bombyx mori BmN-SWU1 Cells
This protocol outlines the maintenance of the Bombyx mori ovarian cell line, BmN-SWU1,

which is commonly used for studying BmCyclin L1.

Materials:

Grace's Insect Medium, supplemented with 10% Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution (100 U/mL penicillin, 100 µg/mL streptomycin)

Bombyx mori BmN-SWU1 cell line

25 cm² cell culture flasks
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Incubator at 27°C

Procedure:

Culture BmN-SWU1 cells in 25 cm² flasks containing Grace's Insect Medium supplemented

with 10% FBS and penicillin-streptomycin.

Maintain the cells in an incubator at a constant temperature of 27°C.

Subculture the cells every 3-4 days or when they reach 80-90% confluency.

To subculture, detach the cells by gentle pipetting, centrifuge at 500 x g for 5 minutes, and

resuspend the cell pellet in fresh medium at the desired seeding density.

Immunofluorescence Staining for Subcellular
Localization
This protocol details the steps for visualizing the subcellular localization of BmCyclin L1 using

immunofluorescence microscopy.

Cell Seeding
on Coverslips

Fixation
(4% Paraformaldehyde)

Permeabilization
(0.2% Triton X-100)

Blocking
(5% BSA)

Primary Antibody
Incubation (anti-BmCyclin L1)

Secondary Antibody
Incubation (Fluorescently-labeled)

DAPI Staining
(Nucleus)

Mounting and
Microscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1169156/docs#subcellular-localization-of-bmcyclin-
l1-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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